Cas no 77346-69-1 (1-(5-ethyl-2-hydroxyphenyl)-3-methylbutan-1-one)

• Product Name: 1-(5-ethyl-2-hydroxyphenyl)-3-methylbutan-1-one
• CAS No: 77346-69-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6603010
• PubChem ID: 62380492
• Update Time: 2025-10-31

1-(5-ethyl-2-hydroxyphenyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethyl-2-hydroxyphenyl)-3-methylbutan-1-one
• 77346-69-1
• EN300-1276770
• AKOS011667039

• Inchi： 1S/C13H18O2/c1-4-10-5-6-12(14)11(8-10)13(15)7-9(2)3/h5-6,8-9,14H,4,7H2,1-3H3
• InChI Key： BANDWUNKJVCVJH-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=C(CC)C=1)O)CC(C)C

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(5-ethyl-2-hydroxyphenyl)-3-methylbutan-1-one

Comprehensive Overview of 1-(5-Ethyl-2-Hydroxyphenyl)-3-Methylbutan-1-one (CAS No. 77346-69-1)

1-(5-Ethyl-2-Hydroxyphenyl)-3-Methylbutan-1-one, with the CAS number 77346-69-1, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as EHPMB for brevity, is characterized by its unique structural features and potential biological activities. The compound's structure consists of a phenolic hydroxyl group and an alkyl ketone moiety, which contribute to its diverse chemical properties and biological interactions.

The molecular formula of 1-(5-Ethyl-2-Hydroxyphenyl)-3-Methylbutan-1-one is C₁₂H₁₈O₂, and its molecular weight is approximately 198.27 g/mol. The compound's physical properties include a melting point of around 50-52°C and a boiling point of approximately 280°C at 760 mmHg. These properties make it suitable for various applications in both laboratory and industrial settings.

In recent years, EHPMB has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant antioxidant and anti-inflammatory properties, which are crucial in the development of new drugs for treating various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that EHPMB effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory disorders such as arthritis and cardiovascular diseases.

Beyond its antioxidant and anti-inflammatory effects, EHPMB has also been investigated for its potential neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) in 2020 revealed that EHPMB can protect neuronal cells from oxidative stress-induced damage, which is a key factor in neurodegenerative diseases like Alzheimer's and Parkinson's disease. This finding opens up new avenues for the development of neuroprotective agents that could potentially slow down or even halt the progression of these debilitating conditions.

The pharmacokinetic profile of 1-(5-Ethyl-2-Hydroxyphenyl)-3-Methylbutan-1-one has also been studied in detail. Preclinical studies have shown that EHPMB exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life of approximately 4 hours in rats. These characteristics suggest that it could be developed into an effective oral medication for various therapeutic applications.

In addition to its therapeutic potential, EHPMB has been explored for its use as an intermediate in the synthesis of other bioactive compounds. Its versatile chemical structure allows for easy functionalization, making it a valuable building block in organic synthesis. For example, researchers at the University of Tokyo have utilized EHPMB as a starting material to synthesize novel antiviral agents with promising activity against influenza viruses.

The safety profile of 1-(5-Ethyl-2-Hydroxyphenyl)-3-Methylbutan-1-one has also been evaluated in several studies. Toxicological assessments have shown that EHPMB is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, 1-(5-Ethyl-2-Hydroxyphenyl)-3-Methylbutan-1-one (CAS No. 77346-69-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new drugs targeting inflammatory disorders, neurodegenerative diseases, and viral infections. Ongoing research continues to uncover new insights into the mechanisms underlying its therapeutic effects, paving the way for innovative treatments in the future.